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Compound of Interest

Compound Name: ZINC475239213

Cat. No.: B12392851 Get Quote

A comprehensive search of scientific literature and chemical databases reveals no specific

biological mechanism of action, molecular targets, or associated quantitative data for the

compound ZINC475239213.

The identifier "ZINC475239213" originates from the ZINC database, a large public repository of

commercially available chemical compounds used for virtual screening in drug discovery

research. The inclusion of a compound in this database does not signify that its biological

activity has been experimentally validated or characterized. Researchers utilize the ZINC

database to perform computational simulations to predict potential interactions between these

compounds and biological targets of interest. Promising candidates from these virtual screens

may then be purchased for experimental testing.

Therefore, at present, there is no published research detailing the specific signaling pathways

affected by ZINC475239213, nor are there established experimental protocols for its study.

While no information exists for ZINC475239213 specifically, research into the biological roles of

zinc and zinc-containing compounds is extensive. This research provides a broad context for

the potential, yet unproven, activities of compounds like ZINC475239213.

General Mechanisms of Zinc in Biological Systems
Zinc is an essential trace element with multifaceted roles in cellular physiology. Its mechanisms

of action are diverse and can be broadly categorized as:
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Structural Roles: Zinc ions are integral components of many proteins, including transcription

factors and enzymes, where they are essential for maintaining the protein's three-

dimensional structure and function. For example, zinc finger proteins are a large class of

proteins that bind DNA and regulate gene expression, a process that can be targeted in

therapeutic strategies.[1]

Catalytic Roles: Zinc is a cofactor for a multitude of enzymes involved in critical metabolic

pathways.

Signaling Roles: Intracellular zinc ions can act as second messengers, modulating the

activity of various signaling pathways. For instance, zinc can be released from intracellular

stores and interact with specific sensor proteins to trigger downstream cellular responses,

such as the activation of the MAPK pathway, which is crucial for cell growth and proliferation.

Potential Therapeutic Applications of Zinc and Zinc-
Related Compounds
Research has explored the therapeutic potential of zinc in various contexts:

Gastrointestinal Health: Zinc has been shown to have anti-diarrheal effects by modulating

intestinal ion secretion, in part through the nonselective blockade of basolateral potassium

channels.[2]

Neurological Disorders: Altered zinc homeostasis is implicated in neurodegenerative

diseases. Targeting proteins involved in zinc transport, such as the zinc transporter

SLC39A7, is being investigated as a potential therapeutic strategy.[3] In the context of ALS,

targeting the protein SUPT4H1, which is involved in the transcription of expanded gene

repeats, has shown promise in preclinical models.[4]

Antimicrobial and Anti-inflammatory Activity: Zinc oxide nanoparticles, synthesized using

biological materials, have demonstrated significant antioxidant, antimicrobial, antidiabetic,

and anti-inflammatory properties.[5][6]

Wound Healing: Zinc released from injured cells can activate the Zn2+-sensing receptor

(ZnR), triggering signaling pathways that lead to epithelial repair.[7]
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It is important to reiterate that these examples illustrate the known biological activities of zinc

and various zinc-containing compounds. There is no evidence to suggest that ZINC475239213
possesses any of these activities. Experimental validation would be required to determine the

specific mechanism of action of ZINC475239213.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zinc Finger Protein Designed to Target 2-Long Terminal Repeat Junctions Interferes with
Human Immunodeficiency Virus Integration - PMC [pmc.ncbi.nlm.nih.gov]

2. Mechanisms of action of zinc on rat intestinal epithelial electrogenic ion secretion: insights
into its antidiarrhoeal actions - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Zinc transporter SLC39A7 (human) | Protein Target - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. drugtargetreview.com [drugtargetreview.com]

5. Synthesis, Characterization and Biological Activities of Zinc Oxide Nanoparticles Derived
from Secondary Metabolites of Lentinula edodes - PMC [pmc.ncbi.nlm.nih.gov]

6. An evaluation of the biological activity of zinc oxide nanoparticles fabricated from aqueous
bark extracts of <i>Acacia nilotica</i> - Journal of King Saud University - Science [jksus.org]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [ZINC475239213: An Inquiry into its Mechanism of
Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392851#zinc475239213-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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